3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde 3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
Brand Name: Vulcanchem
CAS No.: 400878-06-0
VCID: VC0454990
InChI: InChI=1S/C15H12BrClO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(16)7-13(15)17/h2-8H,9H2,1H3
SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Br)Cl
Molecular Formula: C15H12BrClO3
Molecular Weight: 355.61g/mol

3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde

CAS No.: 400878-06-0

Main Products

VCID: VC0454990

Molecular Formula: C15H12BrClO3

Molecular Weight: 355.61g/mol

3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde - 400878-06-0

CAS No. 400878-06-0
Product Name 3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
Molecular Formula C15H12BrClO3
Molecular Weight 355.61g/mol
IUPAC Name 3-[(4-bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
Standard InChI InChI=1S/C15H12BrClO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(16)7-13(15)17/h2-8H,9H2,1H3
Standard InChIKey WZVQUQHUVYXWTG-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Br)Cl
Canonical SMILES COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Br)Cl
PubChem Compound 997012
Last Modified Nov 11 2021
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